Cas no 526190-49-8 (2-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate)

• Product Name: 2-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate
• CAS No: 526190-49-8
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 5980777
• PubChem ID: 3151553
• Update Time: 2025-05-27

2-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate
• 1,2-phenylene bis(piperidine-1-carboxylate)
• 1-Piperidinecarboxylic acid, 1,2-phenylene ester (9CI)
• Oprea1_272811
• SR-01000322552-1
• HMS1690N17
• NIOSH/TM6407300
• Z274554894
• Oprea1_023955
• Cambridge id 7199593
• 1,2-Benzenediol, bis(1-piperidinecarboxylate)
• TL-1119
• 2-piperidylcarbonyloxyphenyl piperidinecarboxylate
• Benzene, 1,2-bis(N-pentamethylenecarbamyloxy)-
• F1243-0051
• [2-(piperidine-1-carbonyloxy)phenyl] piperidine-1-carboxylate
• 526190-49-8
• TM64073000
• o-Phenylene 1-piperidinecarboxylate
• SR-01000322552
• AKOS000600955
• 1-Piperidinecarboxylic acid, o-phenylene ester

• Inchi： 1S/C18H24N2O4/c21-17(19-11-5-1-6-12-19)23-15-9-3-4-10-16(15)24-18(22)20-13-7-2-8-14-20/h3-4,9-10H,1-2,5-8,11-14H2
• InChI Key： AECZYWXKUFGCQB-UHFFFAOYSA-N
• SMILES： C1(OC(N2CCCCC2)=O)=CC=CC=C1OC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 473.9±41.0 °C(Predicted)
• pka: -1.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-(piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate

2-(Piperidine-1-carbonyloxy)phenyl Piperidine-1-carboxylate: An Overview of CAS No. 526190-49-8

2-(Piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate (CAS No. 526190-49-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The molecular structure of 2-(Piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate is composed of a piperidine ring linked to a phenyl group through a carbonyloxy bridge, with another piperidine ring attached to the phenyl group via a carboxylate ester linkage. This intricate arrangement imparts the molecule with specific pharmacological properties, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 2-(Piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, which are key players in mood regulation and cognitive function. This interaction suggests that the compound could be useful in the treatment of conditions such as depression, anxiety, and schizophrenia.

In addition to its receptor modulating properties, 2-(Piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate has demonstrated promising results in preclinical studies assessing its neuroprotective effects. Research has indicated that the compound can reduce oxidative stress and inflammation in neuronal cells, potentially offering protection against neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(Piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate involves several steps, including the formation of the carbonyloxy bridge and the esterification of the carboxylic acid group. Various synthetic routes have been explored to optimize yield and purity, with some methods focusing on environmentally friendly and cost-effective processes. These advancements in synthesis techniques have facilitated the production of high-quality samples for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate in human subjects. Preliminary data from phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for more advanced clinical studies. The compound's ability to cross the blood-brain barrier efficiently is a significant advantage, as it ensures adequate brain penetration for therapeutic action.

Beyond its therapeutic applications, 2-(Piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate has also been studied for its potential use as a research tool. Its selective interaction with specific receptors makes it valuable for probing signaling pathways and understanding disease mechanisms at a molecular level. This dual utility—both as a therapeutic agent and a research tool—further underscores its importance in the scientific community.

In conclusion, 2-(Piperidine-1-carbonyloxy)phenyl piperidine-1-carboxylate (CAS No. 526190-49-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic benefits, positioning it as a key player in the development of novel treatments for neurological and psychiatric disorders.